Cas no 1152571-99-7 (3-(2-methylcyclopropyl)-1,2-oxazol-5-amine)

• Product Name: 3-(2-methylcyclopropyl)-1,2-oxazol-5-amine
• CAS No: 1152571-99-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4572897
• Update Time: 2025-05-23

3-(2-methylcyclopropyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylcyclopropyl)-1,2-oxazol-5-amine
• 3-(2-Methylcyclopropyl)-1,2-oxazol-5-amine, mixture of diastereomers

• Inchi： 1S/C7H10N2O/c1-4-2-5(4)6-3-7(8)10-9-6/h3-5H,2,8H2,1H3
• InChI Key： ZFDIECFNLBZADX-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2CC2C)=N1

3-(2-methylcyclopropyl)-1,2-oxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles

Additional information on 3-(2-methylcyclopropyl)-1,2-oxazol-5-amine

3-(2-Methylcyclopropyl)-1,2-Oxazol-5-Amine: A Comprehensive Overview

3-(2-Methylcyclopropyl)-1,2-Oxazol-5-Amine, also known by its CAS number 1152571-99-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of the 2-methylcyclopropyl group introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-(2-Methylcyclopropyl)-1,2-Oxazol-5-Amine typically involves a multi-step process. One common approach is the cyclocondensation reaction between an aldehyde or ketone and an amine, followed by cyclization to form the oxazole ring. The introduction of the cyclopropyl group is often achieved through alkylation or coupling reactions, depending on the specific starting materials used. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

One of the most promising applications of this compound lies in its potential as a drug candidate. The oxazole ring is known for its ability to act as a bioisostere of other heterocycles, offering improved pharmacokinetic properties such as enhanced solubility and reduced toxicity. In particular, 3-(2-Methylcyclopropyl)-1,2-Oxazol-5-Amine has shown promise in targeting G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. Preclinical studies have demonstrated its ability to modulate these receptors with high specificity, making it a strong candidate for the development of novel therapeutics.

In addition to its pharmaceutical applications, this compound has also found use in materials science. The rigid structure of the oxazole ring contributes to its stability under various conditions, making it suitable for applications such as polymer additives or high-performance materials. Recent research has explored its potential as a building block for advanced materials with tailored electronic properties.

The structural uniqueness of 3-(2-Methylcyclopropyl)-1,2-Oxazol-5-Amine also makes it an interesting subject for fundamental studies in organic chemistry. Its reactivity patterns provide insights into the behavior of similar heterocyclic compounds under different reaction conditions. For instance, studies on its participation in click chemistry reactions have revealed novel pathways for constructing complex molecules with high efficiency.

In conclusion, 3-(2-Methylcyclopropyl)-1,2-Oxazol-5-Amine, with its CAS number 1152571-99-7, represents a versatile compound with diverse applications across multiple disciplines. From drug discovery to materials science, this molecule continues to be a focal point for researchers seeking innovative solutions. As our understanding of its properties deepens, it is likely that new and exciting uses will emerge in the coming years.